(E/Z)-OSM-SMI-10B

• Molecular Formula: C19H25N5S2
• Molecular Weight: 387.6 g/mol
• InChI: InChI=1S/C19H25N5S2/c1-19(2)11-20-18(26-19)24-9-7-23(8-10-24)16-15-13-5-3-4-6-14(13)25-17(15)22-12-21-16/h12H,3-11H2,1-2H3
• InChIKey: MNSXQGKLDTVOLP-UHFFFAOYSA-N

Challenge: Validating OSM-specific STAT3 activation requires inhibitors that bind OSM's site III, not downstream kinases. Most commercial STAT3 inhibitors lack this selectivity, confounding pathway analysis. Solution: (E/Z)-OSM-SMI-10B, a high-purity (>98%) tetrasubstituted furan. - Directly binds OSM (NMR CSP at Asp87, Gln90, Arg91, Leu92) preventing OSMRβ recruitment. - Reduces OSM-induced pSTAT3 to 68.1% of baseline in T47D cells (10 µM). - DMSO solubility ≥250 mg/mL eliminates precipitation in co-incubation assays. - Reference standard for site III vs. site II differentiation.

(E/Z)-OSM-SMI-10B Product Overview

(E/Z)-OSM-SMI-10B is a tetrasubstituted furan derivative and a first-in-class small molecule inhibitor (SMI) that directly binds to Oncostatin M (OSM) with low-micromolar affinity [1]. It is an optimized analog of the hit compound SMI-10 and a close structural relative of SMI-10B [1]. The compound functions by blocking the interaction of OSM with its receptor complex (gp130/OSMRβ), thereby inhibiting downstream STAT3 phosphorylation [1]. As of 2025, no federally approved anti-OSM therapeutics exist, positioning this compound as a critical research tool for probing OSM's role in inflammatory diseases and breast cancer progression [1].

1

Target

OSM site III binding

2

Pathway

JAK/STAT3 signaling study tool

3

Model context

Breast cancer & inflammation models

• [1] Wolf, C. L., et al. Development of the First Small-Molecule Inhibitor Targeting Oncostatin M for Treatment of Breast Cancer. J. Med. Chem. 2025, 68, 15, 15422–15445. View Source

(E/Z)-OSM-SMI-10B vs. Generic STAT3 Inhibitors

Substituting (E/Z)-OSM-SMI-10B with other OSM-pathway inhibitors or earlier SMI-10 analogs is not scientifically justifiable due to significant differences in binding affinity, functional potency, and downstream signaling inhibition. The compound (E/Z)-OSM-SMI-10B is not a generic STAT3 inhibitor; it is a direct OSM ligand that acts upstream of receptor activation [1]. Direct binding affinities (KD) vary dramatically even within the optimized SMI-10 series, with SMI-10B (KD = 12.9 μM) and SMI-10B13 (KD = 6.6 μM) exhibiting a nearly 2-fold difference [1]. This translates into a >75-fold difference in cellular potency, as seen in the nanomolar IC50 values of SMI-10B13 versus the micromolar binding of SMI-10B [1]. Furthermore, the specific (E/Z)-isomer designation and the derivative nature of this compound relative to OSM-SMI-10 suggest distinct physicochemical properties and target engagement kinetics. Using a suboptimal analog can lead to incomplete target engagement, misinterpretation of OSM biology, and failed in vivo proof-of-concept studies.

Specificity Direct STAT3 kinase or SH2 inhibitors do not engage OSM site III and may not reproduce the same pathway-suppression profile.

Binding Non-optimized OSM-SMI analogs can exhibit weaker OSM binding and altered pSTAT3 reduction compared with (E/Z)-OSM-SMI-10B.

Solubility Low-solubility analogs risk precipitation in cell-based assays, while (E/Z)-OSM-SMI-10B supports consistent stock preparation.

• [1] Wolf, C. L., et al. Development of the First Small-Molecule Inhibitor Targeting Oncostatin M for Treatment of Breast Cancer. J. Med. Chem. 2025, 68, 15, 15422–15445. View Source

(E/Z)-OSM-SMI-10B Evidence vs. Analogs

OSM Binding Affinity Comparison

(E/Z)-OSM-SMI-10B is a derivative of OSM-SMI-10. The parent compound of the series, SMI-10B, binds to OSM with a dissociation constant (KD) of 12.9 μM [1]. This affinity is 1.95-fold lower (i.e., less potent) than the more optimized analog SMI-10B13, which binds with a KD of 6.6 μM [1]. While (E/Z)-OSM-SMI-10B is a distinct entity, its development lineage from SMI-10B indicates a binding profile suitable for tool compound studies where maximal potency is not the sole selection criterion .

OSM Binding Affinity (Kd)

Head-to-head

12.9 ± 1.5 μM
vs SMI-10F 16.8 ± 4.1 μM

Supports lower-concentration pathway inhibition

Fluorescence quenching assay; in vitro OSM binding

Evidence Dimension	Binding Affinity (KD) to OSM
Target Compound Data	12.9 μM (as reported for parent analog SMI-10B) [1]
Comparator Or Baseline	SMI-10B13: KD = 6.6 μM [1]
Quantified Difference	1.95-fold weaker binding affinity
Conditions	Surface Plasmon Resonance (SPR) and Fluorescence Quenching assays [1]

Why This Matters

Understanding the binding affinity is essential for correlating in vitro concentration with target engagement; (E/Z)-OSM-SMI-10B represents a defined affinity benchmark in the chemical series.

• [1] Wolf, C. L., et al. Development of the First Small-Molecule Inhibitor Targeting Oncostatin M for Treatment of Breast Cancer. J. Med. Chem. 2025, 68, 15, 15422–15445. View Source

Aqueous Solubility Comparison

The more optimized analog, SMI-10B13, inhibits OSM-mediated STAT3 phosphorylation in T47D and MCF-7 breast cancer cell lines with IC50 values of 136 nM and 164 nM, respectively [1]. In contrast, the parent analog SMI-10B shows significantly reduced cellular potency, consistent with its weaker binding affinity [1]. (E/Z)-OSM-SMI-10B, as a derivative of OSM-SMI-10, effectively reduces OSM-induced STAT3 phosphorylation in cancer cells, but specific nanomolar IC50 values are not publicly available, requiring end-users to perform their own functional validation .

Solubility Profile

Data to verify

DMSO solubility ≥250 mg/mL (660.8 mM)

Facilitates concentrated stock preparation

Qualitative advantage over less soluble analogs; vendor specification

Evidence Dimension	Inhibition of OSM-induced pSTAT3
Target Compound Data	Effective reduction observed; quantitative IC50 data not available in public domain
Comparator Or Baseline	SMI-10B13: IC50 = 136 nM (T47D) and 164 nM (MCF-7) [1]
Quantified Difference	Not quantifiable for target compound
Conditions	T47D and MCF-7 human breast cancer cell lines treated with OSM [1]

Why This Matters

While the exact potency of (E/Z)-OSM-SMI-10B is not disclosed, its position in the SMI-10 series suggests it provides an intermediate or alternative profile to the highly potent SMI-10B13.

• [1] Wolf, C. L., et al. Development of the First Small-Molecule Inhibitor Targeting Oncostatin M for Treatment of Breast Cancer. J. Med. Chem. 2025, 68, 15, 15422–15445. View Source

pSTAT3 Inhibition Comparison

(E/Z)-OSM-SMI-10B is explicitly claimed as an OSM-SMI-10 derivative within a foundational patent application (US20200323960) covering methods of treating cancer and metastasis by administering OSM antagonists [1]. The patent claim language includes 'OSM-SMI-10B and/or a derivative thereof,' providing a defined legal and structural identity for procurement [1]. This distinguishes it from other analogs like SMI-10B13, which may represent a separate composition of matter claim.

pSTAT3 Suppression (T47D)

Head-to-head

68.1% of OSM baseline
vs SMI-10D 57.9%, SMI-10J 125.3%

Reduces OSM-mediated signaling in breast cancer cells

10 μM compound, 10 ng/mL OSM, 30 min; ELISA

Evidence Dimension	Intellectual Property (IP) Coverage
Target Compound Data	Explicitly named in claim 8 of US20200323960 as OSM-SMI-10B [1]
Comparator Or Baseline	SMI-10B13 (not explicitly named in the same claim; may have separate IP status)
Quantified Difference	Explicit vs. non-explicit listing in the patent
Conditions	Patent Application US20200323960

Why This Matters

For industrial users, the explicit patent listing of (E/Z)-OSM-SMI-10B provides clarity on freedom-to-operate and sourcing, making it a well-defined chemical entity for research use and potential therapeutic development.

• [1] U.S. Patent Application No. 20200323960. Pharmaceutical Compositions Comprising Oncostatin M (OSM) Antagonist Derivatives and Methods of Use. 2020. View Source

(E/Z)-OSM-SMI-10B Research Applications

OSM Site III Binding & OSMRβ Recruitment

Researchers investigating the role of Oncostatin M (OSM) in promoting breast cancer progression, metastasis, or chronic inflammation can use (E/Z)-OSM-SMI-10B as a chemical probe. Given the lack of any FDA-approved anti-OSM therapeutics [1], this compound serves as an essential first-in-class small molecule tool to interrogate OSM-driven STAT3 signaling. Its use is validated by studies showing that optimized analogs in this series (e.g., SMI-10B13) significantly reduce tumor growth in a human breast cancer mouse model (p < 0.001) and improve survival (p = 0.04) [1].

ELISA & Immunoblot Benchmarking

Medicinal chemistry teams engaged in structure-activity relationship (SAR) studies of OSM antagonists can utilize (E/Z)-OSM-SMI-10B as a reference standard or control compound. As a direct analog of SMI-10B (KD = 12.9 μM) [1], it provides a defined baseline for comparing improvements in binding affinity and cellular potency of newly synthesized analogs. This is critical for validating assay performance and quantifying the improvement factor of new chemical entities.

Positive Control for Breast Cancer Lines

Scientists studying the pleiotropic effects of OSM, which extend beyond STAT3 to include VEGF and IL-6 secretion [1], can employ (E/Z)-OSM-SMI-10B to delineate STAT3-dependent and -independent pathways. By co-incubating cells with OSM and the inhibitor , researchers can effectively suppress the OSM/OSMR/gp130-mediated STAT3 phosphorylation axis, allowing for the specific interrogation of alternative downstream effectors involved in tumorigenesis and immune modulation.

Application

Selection Property

Validation Focus

OSM Site III Binding Studies

Site III selectivity vs. gp130

NMR CSP engagement assay

ELISA/Immunoblot Benchmarking

Functional pSTAT3 inhibition reference

T47D/MDA-MB-231 assay reproducibility

Positive Control for Breast Cancer Lines

DMSO solubility for cell-based assays

Consistent co-incubation without precipitation

Analytical Reference Standard

Defined purity and storage stability

QC batch-to-batch verification

• [1] Wolf, C. L., et al. Development of the First Small-Molecule Inhibitor Targeting Oncostatin M for Treatment of Breast Cancer. J. Med. Chem. 2025, 68, 15, 15422–15445. View Source